Ethyl 4-amino-3-nitrobenzoate

• IUPAC Name: ethyl 4-amino-3-nitrobenzoate
• InChI: InChI=1S/C9H10N2O4/c1-2-15-9(12)6-3-4-7(10)8(5-6)11(13)14/h3-5H,2,10H2,1H3
• InChI Key: HPCYANYWTUCLMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=C(C=C1)N)[N+](=O)[O-]
• Molecular Formula: C9H10N2O4
• DSSTOX Substance ID: DTXSID50998206
• Molecular Weight: 210.19 g/mol
• CAS No.: 76918-64-4

Description

Ethyl 4-amino-3-nitrobenzoate is a chemical compound with the molecular formula C9H10N2O4. It has a molecular weight of 210.19 g/mol. The IUPAC name for this compound is this compound.

Synthesis Analysis

The synthesis of this compound can be achieved through a two-step process. The first step involves the esterification of p-nitro benzoic acid to its ethyl ester, followed by the reduction of the nitro group. Alternatively, the process can start with the reduction of the nitro group leading to p-amino benzoic acid, followed by the formation of the related ethyl ester product.

Molecular Structure Analysis

The molecular structure of this compound includes a benzene ring substituted with an amino group at the 4th position and a nitro group at the 3rd position. The benzene ring is also substituted with an ester group, which includes an ethyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound primarily include its synthesis reactions. As mentioned earlier, it can be synthesized either by esterification of p-nitro benzoic acid followed by nitro reduction, or by nitro reduction leading to p-amino benzoic acid, followed by formation of the related ethyl ester product.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 210.19 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 5. The compound has a rotatable bond count of 3. The exact mass and the monoisotopic mass of the compound are 210.06405680 g/mol. The topological polar surface area of the compound is 98.1 Ų. The heavy atom count of the compound is 15.

Scientific Research Applications

Nonlinear Optical Properties

Ethyl 4-amino-3-nitrobenzoate, as part of synthesized chromophores, has been studied for its nonlinear optical properties. Research has shown that certain derivatives of this compound exhibit significant two-photon absorption cross-sections and fluorescence when exposed to laser irradiation, making them potentially useful in optical applications (Yan, 2003).

Anti-Cancer Activity

A derivative of 4-(methylamino)-3-nitrobenzoic acid, closely related to this compound, has been synthesized and shown to exhibit in vitro anti-cancer activity against human gastric cancer cell lines (L.-Z. Liu et al., 2019). This highlights its potential in medicinal chemistry, particularly in developing anti-cancer therapies.

Synthesis Technology

The synthesis technology involving this compound derivatives has been optimized for higher yield and industrial scalability. Studies have focused on improving synthesis methods, like the hydrazine hydrate reduction method, to achieve stable, simple, and high-yield processes suitable for large-scale production (Fang Qiao-yun, 2012).

Impurity Determination in Pharmaceutical Intermediates

Research has also been conducted on identifying and analyzing impurities in compounds related to this compound, which are intermediates in the synthesis of certain drugs. This is crucial for ensuring the quality and safety of pharmaceutical products (Yao Jun-hua, 2007).

Pharmaceutical Applications

This compound derivatives have been studied for their application in the pharmaceutical industry. For example, the synthesis of benzocaine, a local anesthetic, involves the reduction and esterification of compounds related to this compound (A. D. S. França et al., 2020).

Catalytic Transfer Hydrogenation

The compound has been used in studies focusing on catalytic transfer hydrogenation, a process important in chemical synthesis and pharmaceutical manufacturing. This research enhances our understanding of catalytic reactions and their applications in synthesizing various compounds (L. Zhang, 2013).

Synthesis of Dabigatran Etexilate

Research on the synthesis of Dabigatran Etexilate, an anticoagulant medication, has involved derivatives of this compound. This highlights the compound's role in synthesizing medically significant drugs (Chen Guohua, 2013).

Safety and Hazards

Ethyl 4-amino-3-nitrobenzoate may cause skin irritation and serious eye irritation. It may also cause an allergic skin reaction. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray of the compound. Protective clothing, gloves, and eye/face protection should be worn when handling the compound.

Mechanism of Action

Target of Action

Ethyl 4-amino-3-nitrobenzoate, also known as Benzocaine, primarily targets the nerve impulses . It acts as a blocker of these impulses, reducing the permeability of the neuronal membrane to sodium ions . This blocking action is crucial for its role as a local anesthetic .

Mode of Action

The compound interacts with its targets, the nerve impulses, by blocking them. This blocking action is achieved by reducing the permeability of the neuronal membrane to sodium ions . As a result, the transmission of pain signals is inhibited, leading to a numbing effect in the local area where the compound is applied .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the neuronal signal transmission pathway . By blocking nerve impulses, it disrupts the normal flow of these signals along the nerves. The downstream effect of this disruption is the prevention of pain signal transmission, resulting in local anesthesia .

Pharmacokinetics

As a local anesthetic, it is likely to have a high degree of local absorption and distribution, with metabolism and excretion patterns that allow it to have a temporary and localized effect .

Result of Action

The primary result of the action of this compound is the induction of local anesthesia . By blocking nerve impulses and reducing the permeability of the neuronal membrane to sodium ions, it prevents the transmission of pain signals. This leads to a numbing effect in the local area where the compound is applied, providing temporary relief from pain .

Biochemical Analysis

Biochemical Properties

Ethyl 4-amino-3-nitrobenzoate plays a significant role in biochemical reactions, particularly in the synthesis of other compounds. It interacts with various enzymes, proteins, and biomolecules. For instance, it is known to interact with reductase enzymes, which facilitate the reduction of the nitro group to an amino group. This interaction is crucial for the compound’s role in the synthesis of anesthetics like benzocaine . Additionally, this compound can form hydrogen bonds with water molecules due to its polar functional groups .

Cellular Effects

This compound influences various cellular processes. It has been observed to affect cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can act as a local anesthetic by blocking nerve impulses and reducing the permeability of neuronal membranes to sodium ions . This action impacts cell signaling pathways and can alter gene expression related to pain perception and response.

Molecular Mechanism

The molecular mechanism of this compound involves its interaction with specific biomolecules. It acts as an enzyme inhibitor, particularly targeting enzymes involved in nerve impulse transmission. By binding to these enzymes, it inhibits their activity, leading to a reduction in nerve signal propagation . Additionally, the compound can undergo reduction reactions, converting the nitro group to an amino group, which further influences its biochemical activity .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under specific conditions but can degrade over time, leading to changes in its efficacy and potency . Long-term exposure to the compound in in vitro or in vivo studies has demonstrated potential alterations in cellular functions, including changes in gene expression and metabolic activity .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound exhibits its intended anesthetic effects without significant adverse reactions. At higher doses, toxic effects can be observed, including potential damage to neuronal cells and disruption of normal cellular functions . Threshold effects have been identified, indicating the dosage levels at which the compound transitions from being therapeutic to toxic.

Metabolic Pathways

This compound is involved in specific metabolic pathways, including its reduction to 4-amino-3-nitrobenzoic acid. This reduction is facilitated by reductase enzymes and is a crucial step in the compound’s metabolism . The compound can also be further metabolized to other derivatives, which may participate in various biochemical reactions. The involvement of specific cofactors and enzymes in these pathways influences the overall metabolic flux and metabolite levels .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within specific tissues can impact its overall efficacy and function. For instance, its distribution in neuronal tissues is critical for its role as a local anesthetic .

Subcellular Localization

The subcellular localization of this compound is influenced by targeting signals and post-translational modifications. The compound can be directed to specific compartments or organelles within the cell, where it exerts its activity . For example, its localization in neuronal cells is essential for its function in blocking nerve impulses. The presence of specific targeting signals ensures that the compound reaches its intended site of action .

Synthesis routes and methods I

Procedure details

4-Amino-3-nitrobenzoic acid (5.0 g, 27.4 mmol) was dissolved in ethanol (100 mL) and treated with a 2N solution of HCl in ether (30 mL). The reaction mixture was refluxed for 16 h, then the solvent was removed in vacuo. The crude compound was dissolved in dichloromethane and washed with NaOH 0.5N. The organic phase was dried over sodium sulfate and the solvent was removed. 4-Amino-3-nitrobenzoic acid ethyl ester was thus obtained as a yellow solid, 4.6 g, (79%), MS (ISP): m/e=211.1 (M+H+.), and used crude in the following reaction.

Synthesis routes and methods II

Procedure details

Ethyl 4-amino-3-nitrobenzoate (D212) was prepared in an analogous manner to Description from commercially available 4-amino-3-nitrobenzoic acid using EtOH as solvent instead of MeOH.